Cas no 101931-77-5 (Benzenepropanamine,N,N-diethyl-a-(2-phenylethyl)-)

• Product Name: Benzenepropanamine,N,N-diethyl-a-(2-phenylethyl)-
• CAS No: 101931-77-5
• MF: C₂₁H₂₉N
• MW: 295.461665868759
• CID: 171307
• PubChem ID: 3063991
• Update Time: 2025-04-19

Benzenepropanamine,N,N-diethyl-a-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N,N-diethyl-a-(2-phenylethyl)-
• N,N-diethyl-1,5-diphenylpentan-3-amine
• Propylamine,N,N-diethyl-1-phenethyl-3-phenyl- (6CI)
• 3-Pentylamine, N,N-diethyl-1,5-diphenyl-
• YS-38
• N,N-Diethyl-1,5-diphenyl-3-pentylamine
• 101931-77-5
• DTXSID40144376

• Inchi： 1S/C21H29N/c1-3-22(4-2)21(17-15-19-11-7-5-8-12-19)18-16-20-13-9-6-10-14-20/h5-14,21H,3-4,15-18H2,1-2H3
• InChI Key： HITGHQWRBFLZPW-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(CCC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.23017
• Monoisotopic Mass: 295.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 409.5°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.542
• PSA: 3.24
• LogP: 4.96240